Cas no 124499-84-9 (Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-)

Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro- structure
124499-84-9 structure
Product Name:Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
CAS No:124499-84-9
MF:C17H12N4O6
MW:368.30038356781
CID:1220119
Update Time:2024-08-04

Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
    • Inchi: 1S/C17H12N4O6/c22-20(23)10-4-6-14-12(8-10)18-16(26-14)2-1-3-17-19-13-9-11(21(24)25)5-7-15(13)27-17/h4-9H,1-3H2
    • InChI Key: KZORSYWOPQLNCT-UHFFFAOYSA-N
    • SMILES: C(C1=NC2=CC([N+]([O-])=O)=CC=C2O1)CCC1=NC2=CC([N+]([O-])=O)=CC=C2O1

Computed Properties

  • Exact Mass: 368.07576

Experimental Properties

  • Density: 1.513±0.06 g/cm3(Predicted)
  • Boiling Point: 570.9±35.0 °C(Predicted)
  • PSA: 138.34
  • pka: -5.09±0.10(Predicted)
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